5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid

• IUPAC Name: 5-(dimethylsulfamoyl)-2-ethoxybenzoic acid
• InChI: InChI=1S/C11H15NO5S/c1-4-17-10-6-5-8(7-9(10)11(13)14)18(15,16)12(2)3/h5-7H,4H2,1-3H3,(H,13,14)
• InChI Key: GMCXJUYNJDQISB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N(C)C)C(=O)O
• Molecular Formula: C11H15NO5S
• Molecular Weight: 273.31 g/mol

Description

5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid, also known as DMSO2-EE, is a chemical compound that has gained significant attention in the scientific community due to its various applications. DMSO2-EE is a sulfonamide derivative of benzoic acid and is widely used in scientific research for its unique properties.

Mechanism of Action

The mechanism of action of 5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, particularly those involved in the biosynthesis of folic acid.
Biochemical and Physiological Effects
5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid has been shown to have a range of biochemical and physiological effects. It has been found to be an effective inhibitor of dihydropteroate synthase, an enzyme involved in the biosynthesis of folic acid. Additionally, 5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid has been shown to have anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid has several advantages for use in lab experiments. It is a stable and easily synthesized compound that is readily available. Additionally, 5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid has a low toxicity profile, making it safe for use in laboratory experiments.
However, there are some limitations to the use of 5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid in lab experiments. One major limitation is its poor solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, 5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid can be sensitive to light and air, which can affect its stability.

Future Directions

There are several future directions for the use of 5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid in scientific research. One potential application is in the development of new drugs and pharmaceuticals. 5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid has been shown to have promising anti-inflammatory and analgesic properties, which could be useful in the development of new pain medications.
Another potential direction for future research is in the use of 5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid as a reagent in organic synthesis. The unique properties of 5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid make it a valuable tool for the synthesis of sulfonamides and other organic compounds.
Conclusion
In conclusion, 5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid is a sulfonamide derivative of benzoic acid that has gained significant attention in the scientific community for its various applications. It has been extensively studied for its biochemical and physiological effects, as well as its potential use in the development of new drugs and pharmaceuticals. While there are some limitations to its use in lab experiments, 5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid remains a valuable tool for researchers in a variety of fields.

Synthesis Methods

The synthesis of 5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid involves the reaction of 5-(Bromomethyl)-2-ethoxybenzoic acid with dimethylsulfamide in the presence of a base. The reaction yields 5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid, which is then purified through recrystallization.

Scientific Research Applications

5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid has been extensively studied for its various applications in scientific research. It is commonly used as a reagent in organic synthesis, particularly in the synthesis of sulfonamides. 5-(Dimethylsulfamoyl)-2-ethoxybenzoic acid has also been used in the development of new drugs and pharmaceuticals.